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Compound of Interest

Compound Name: Acid-PEG8-NHS ester

Cat. No.: B15550841

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of Acid-
PEG8-NHS ester, a heterobifunctional crosslinker pivotal in bioconjugation and drug delivery.

Understanding these core characteristics is essential for the successful design and execution

of labeling, crosslinking, and PEGylation strategies. This document outlines quantitative data,

detailed experimental protocols, and logical workflows to empower researchers in their

applications of this versatile reagent.

Core Concepts: Understanding Acid-PEG8-NHS
Ester
Acid-PEG8-NHS ester is a chemical modification reagent characterized by three key

components:

A Carboxylic Acid Terminus: The free carboxylic acid group provides a site for further

chemical modification or can be used to modulate the overall charge of the conjugate.
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A Polyethylene Glycol (PEG) Spacer: The eight-unit PEG chain is a hydrophilic spacer that

enhances the water solubility of the molecule and the resulting conjugates.[1][2][3] This PEG

linker can create a protective shield around a conjugated payload, potentially reducing

aggregation, minimizing immunogenicity, and improving pharmacokinetic profiles.[1]

An N-Hydroxysuccinimide (NHS) Ester: This amine-reactive functional group enables the

covalent conjugation of the PEG linker to primary amines (-NH2) on biomolecules such as

proteins, peptides, and antibodies.[4][5][6] The reaction proceeds efficiently at neutral to

slightly basic pH (typically 7.2-8.5) to form a stable amide bond.[4][6]

Solubility Profile
The solubility of Acid-PEG8-NHS ester is a critical parameter for its effective use in various

experimental settings. The hydrophilic nature of the PEG chain generally imparts good

solubility in aqueous solutions, while the overall molecule remains soluble in several organic

solvents.[7][8]

Table 1: Quantitative Solubility Data for Acid-PEG8-NHS Ester and Related Compounds
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Solvent Compound Concentration
Temperature
(°C)

Notes

Dimethyl

Sulfoxide

(DMSO)

m-PEG8-NHS

ester
≥ 100 mg/mL

Room

Temperature

Hygroscopic

DMSO can

impact solubility;

use freshly

opened solvent.

[9]

Dimethylformami

de (DMF)

General PEG-

NHS esters
Soluble

Room

Temperature

A common

solvent for

preparing stock

solutions.[8][10]

Dichloromethane

(DCM)

m-PEG8-NHS

ester
Soluble

Room

Temperature

Water 8-Arm PEG-SAS Soluble
Room

Temperature

General

observation for

multi-arm PEG-

NHS esters.[7]

Aqueous Buffers

(e.g., PBS)
8-Arm PEG-SAS Soluble

Room

Temperature

General

observation for

multi-arm PEG-

NHS esters.[7]

Note: Quantitative solubility data for Acid-PEG8-NHS ester in a wide range of solvents is not

readily available in the public domain. The data for m-PEG8-NHS ester and other PEG-NHS

esters are provided as a close approximation.

Stability and Handling
The stability of Acid-PEG8-NHS ester is primarily dictated by the hydrolytic lability of the NHS

ester group. Understanding and mitigating this instability is crucial for successful conjugation.

Hydrolytic Stability
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The NHS ester is susceptible to hydrolysis in aqueous environments, a competing reaction to

the desired aminolysis.[6] The rate of hydrolysis is significantly influenced by pH and

temperature.[6]

Table 2: Hydrolytic Stability of NHS Esters

pH Temperature (°C) Half-life of NHS Ester

7.0 0 4 - 5 hours

8.6 4 10 minutes

8.0 25
~20 minutes (for some PEG-

NHS esters)[7]

9.0 25
< 5 minutes (for some PEG-

NHS esters)[7]

Note: The half-life data is for general NHS esters and specific PEG-NHS esters. The reactivity

of the NHS ester in Acid-PEG8-NHS ester is expected to be in a similar range.

Storage and Handling Recommendations
To ensure the reactivity of Acid-PEG8-NHS ester, the following storage and handling

procedures are recommended:

Storage: Store the solid reagent at -20°C in a desiccated environment to prevent moisture

contamination.[3][8]

Handling: Before use, allow the vial to equilibrate to room temperature before opening to

avoid moisture condensation.[8]

Solution Preparation: Prepare stock solutions in anhydrous organic solvents like DMSO or

DMF immediately before use.[8][11] Do not prepare aqueous stock solutions for long-term

storage due to the rapid hydrolysis of the NHS ester.[8]

Experimental Protocols
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The following section provides detailed methodologies for key experiments related to the

solubility, stability, and application of Acid-PEG8-NHS ester.

Protocol for Determining Aqueous Solubility
This protocol outlines a method for determining the kinetic solubility of Acid-PEG8-NHS ester
in an aqueous buffer.

Materials:

Acid-PEG8-NHS ester

Anhydrous DMSO

Phosphate-buffered saline (PBS), pH 7.4

Microtiter plates (96-well, clear bottom)

Plate reader capable of measuring absorbance at 260 nm

Nephelometer (optional)

Incubator

Procedure:

Prepare a Stock Solution: Dissolve Acid-PEG8-NHS ester in anhydrous DMSO to a high

concentration (e.g., 10 mg/mL).

Serial Dilutions: Prepare a series of dilutions of the stock solution in DMSO.

Dispense into Microtiter Plate: Add a small, equal volume (e.g., 2 µL) of each DMSO dilution

to the wells of a microtiter plate in triplicate. Include wells with DMSO only as a blank.

Add Aqueous Buffer: Add the aqueous buffer (e.g., 198 µL of PBS) to each well to achieve

the desired final concentrations.

Incubate: Incubate the plate at a controlled temperature (e.g., 25°C) for a set period (e.g., 2

hours) with gentle shaking.
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Measure Solubility:

Nephelometry (Optional): Measure the light scattering in each well using a nephelometer.

An increase in scattering indicates the presence of undissolved particles.

UV Absorbance: Centrifuge the plate to pellet any precipitate. Carefully transfer the

supernatant to a new plate and measure the absorbance at 260 nm. The concentration of

the dissolved compound can be determined using a standard curve.

Protocol for Assessing NHS Ester Stability (Hydrolysis
Rate)
This protocol describes a spectrophotometric method to determine the rate of hydrolysis of the

NHS ester by monitoring the release of N-hydroxysuccinimide (NHS).

Materials:

Acid-PEG8-NHS ester

Anhydrous DMSO

Reaction Buffer: 0.1 M sodium phosphate buffer at various pH values (e.g., 7.0, 8.0, 8.5)

UV-Vis Spectrophotometer and quartz cuvettes

Procedure:

Prepare a Concentrated Stock Solution: Dissolve a known quantity of Acid-PEG8-NHS
ester in a small volume of anhydrous DMSO.

Initiate Hydrolysis: Add a small volume of the DMSO stock solution to the reaction buffer in a

cuvette, pre-equilibrated to the desired temperature (e.g., 25°C), to achieve a final

concentration that gives an absorbance reading in the linear range.

Monitor Absorbance: Immediately begin monitoring the increase in absorbance at 260 nm

over time. The release of NHS results in an increased absorbance at this wavelength.[12]
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Data Analysis: Plot the absorbance at 260 nm versus time. The initial rate of hydrolysis can

be determined from the slope of the linear portion of the curve. The half-life (t½) of the NHS

ester can be calculated from the pseudo-first-order rate constant.

Application Workflow and Visualization
Acid-PEG8-NHS ester is frequently employed as a linker in the synthesis of antibody-drug

conjugates (ADCs). The following section visualizes a typical workflow for this application.

Workflow for Antibody-Drug Conjugate (ADC) Synthesis
The synthesis of an ADC using Acid-PEG8-NHS ester involves the conjugation of a drug

molecule to an antibody via the PEG linker. This process enhances the solubility and

pharmacokinetic properties of the resulting ADC.[13][14]
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Caption: Workflow for Antibody-Drug Conjugate (ADC) synthesis.

Role in Nanoparticle Drug Delivery
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Acid-PEG8-NHS ester can be utilized to functionalize the surface of nanoparticles for targeted

drug delivery. The NHS ester group reacts with amine groups on the nanoparticle surface,

while the carboxylic acid terminus can be used for further modifications or to influence the

surface charge. The PEG chain provides a "stealth" layer, reducing opsonization and clearance

by the mononuclear phagocyte system, thereby prolonging circulation time.[15][16][17]

Starting Materials

Surface Modification Functionalized Nanoparticle
Amine-Functionalized

Nanoparticle

PEGylation Reaction
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Caption: Functionalization of nanoparticles using Acid-PEG8-NHS ester.

Conclusion
Acid-PEG8-NHS ester is a valuable tool in bioconjugation and drug delivery, offering a balance

of reactivity, hydrophilicity, and defined spacer length. A thorough understanding of its solubility

and stability is paramount for its effective application. While quantitative data for this specific

molecule can be limited, the principles governing PEG-NHS esters provide a strong framework

for its successful implementation in research and development. The provided protocols and

workflows serve as a guide for researchers to harness the full potential of this versatile

crosslinker.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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